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Compound of Interest

Compound Name: N-(2-Bromoethoxy)phthalimide

Cat. No.: B134377

Introduction: N-(2-Bromoethoxy)phthalimide is a chemical compound of interest to
researchers in organic synthesis and drug development. Its structure incorporates a
phthalimide group, a common motif in medicinal chemistry, linked to a bromoethoxy moiety,
which provides a reactive site for further chemical transformations. This guide provides a
technical overview of its structure, molecular weight, and a generalized synthetic approach,
tailored for a scientific audience.

Molecular Structure and Properties

N-(2-Bromoethoxy)phthalimide is characterized by a phthalimide core connected to a 2-
bromoethoxy group via the nitrogen atom. The key physicochemical properties are summarized
in the table below.

Property Value Reference
Molecular Formula C10HsBrNOs

Molecular Weight 270.08 g/mol

CAS Number 5181-35-1

2-(2-Bromoethoxy)-1H-
isoindole-1,3(2H)-dione

Alternate Names
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Synthesis of N-substituted Phthalimides: A General
Experimental Approach

A specific, detailed experimental protocol for the synthesis of N-(2-Bromoethoxy)phthalimide
is not readily available in the reviewed literature. However, its synthesis can be approached
through a well-established method for preparing N-substituted phthalimides, known as the
Gabriel Synthesis. This method involves the alkylation of potassium phthalimide.

Generalized Experimental Protocol (Gabriel Synthesis):

o Formation of Potassium Phthalimide: Phthalimide is reacted with a base, such as potassium
hydroxide, in a suitable solvent like ethanol. The base deprotonates the acidic N-H of the
phthalimide, forming the potassium salt, which is a potent nucleophile.

» Nucleophilic Substitution: The potassium phthalimide is then reacted with a suitable
alkylating agent. For the synthesis of N-(2-Bromoethoxy)phthalimide, the alkylating agent
would be 1-bromo-2-bromoethoxyethane. The phthalimide anion displaces one of the
bromide ions in a nucleophilic substitution reaction (SN2).

o Work-up and Purification: After the reaction is complete, the reaction mixture is worked up to
remove byproducts and unreacted starting materials. This typically involves extraction and
washing. The crude product is then purified, often by recrystallization from a suitable solvent
system, to yield the pure N-substituted phthalimide.

Experimental Workflow and Reaction Visualization

The following diagram illustrates the generalized Gabriel synthesis for the preparation of N-
substituted phthalimides.
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Caption: Generalized workflow for the Gabriel synthesis of N-substituted phthalimides.

Applications in Research and Drug Development

While specific applications for N-(2-Bromoethoxy)phthalimide are not extensively
documented, phthalimide derivatives, in general, are of significant interest in medicinal
chemistry and drug development. The phthalimide moiety is a key structural feature in several
therapeutic agents. The bromoethoxy group in N-(2-Bromoethoxy)phthalimide serves as a
reactive handle, allowing for the introduction of the phthalimide group into larger molecules
through nucleophilic substitution reactions. This makes it a potentially useful building block for
the synthesis of novel compounds with potential biological activity.

Disclaimer: This document provides a summary of available technical information. Researchers
should consult relevant safety data sheets (SDS) and conduct a thorough risk assessment
before handling any chemical substances. The provided experimental protocol is a general
guideline and may require optimization for specific applications.

 To cite this document: BenchChem. [N-(2-Bromoethoxy)phthalimide: A Technical Overview
for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134377#n-2-bromoethoxy-phthalimide-structure-and-
molecular-weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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